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Compound of Interest

Compound Name: J-104129

Cat. No.: B10787851 Get Quote

Technical Support Center: J-104129
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of J-104129, a potent and

selective M3 muscarinic receptor antagonist. Below you will find solubility data, protocols for

solution preparation, troubleshooting guides for common experimental issues, and an overview

of the relevant signaling pathway.

J-104129 Solubility Data
The following table summarizes the maximum solubility of J-104129 fumarate in dimethyl

sulfoxide (DMSO) and ethanol. This data is critical for the preparation of stock solutions for in

vitro and in vivo studies.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 50.06 100

Ethanol 25.03 50

Data is based on a molecular weight of 500.63 g/mol for J-104129 fumarate. Batch-specific

molecular weights may vary.[1]
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Preparation of a 100 mM Stock Solution in DMSO
This protocol outlines the steps to prepare a 100 mM stock solution of J-104129 fumarate in

DMSO.

Materials:

J-104129 fumarate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber glass vial or other light-protected container

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Determine the required mass: Calculate the mass of J-104129 fumarate needed to prepare

the desired volume of a 100 mM stock solution. For example, to prepare 1 mL of a 100 mM

solution, you would need 50.06 mg of J-104129 fumarate (assuming a molecular weight of

500.63 g/mol ).

Weigh the compound: Carefully weigh the calculated amount of J-104129 fumarate using an

analytical balance and transfer it to a sterile amber glass vial.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial. For a 1 mL final

volume, add 1 mL of DMSO.

Dissolve the compound: Tightly cap the vial and vortex thoroughly until the compound is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may assist in

dissolution, but be cautious of potential degradation with excessive heat.

Storage: Store the stock solution at -20°C or -80°C for long-term stability. Avoid repeated

freeze-thaw cycles.
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Troubleshooting Guide
This section addresses common issues that may arise when working with J-104129.
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Problem Possible Cause Troubleshooting Steps

Compound will not fully

dissolve

- Exceeded maximum

solubility- Incorrect solvent

used- Low-quality or hydrated

solvent

- Ensure you are not

exceeding the maximum

concentrations listed in the

solubility table.- Verify that you

are using anhydrous DMSO or

ethanol.- Try gentle warming

(up to 37°C) and vortexing. For

difficult-to-dissolve

compounds, sonication can be

attempted, but monitor for any

signs of degradation.

Precipitation observed after

storage

- Stock solution is

supersaturated- Improper

storage conditions

- If precipitation occurs upon

cooling, the solution may be

supersaturated. Try preparing

a slightly lower concentration

stock solution.- Ensure the

stock solution is stored at a

consistent, low temperature

(-20°C or -80°C) and is tightly

sealed to prevent solvent

evaporation.

Inconsistent experimental

results

- Inaccurate stock solution

concentration- Degradation of

the compound- Improper

dilution technique

- Recalculate the amount of

compound and solvent used. If

possible, verify the

concentration using a suitable

analytical method.- Avoid

repeated freeze-thaw cycles of

the stock solution. Prepare

smaller aliquots for single-use.-

Ensure accurate and

consistent pipetting when

preparing working solutions.
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M3 Muscarinic Receptor Signaling Pathway
J-104129 acts as an antagonist at the M3 muscarinic acetylcholine receptor (M3R), a G

protein-coupled receptor (GPCR). The diagram below illustrates the canonical signaling

pathway that is inhibited by J-104129.

Cell Membrane

Acetylcholine (ACh)

M3 Muscarinic
Receptor (M3R)

Binds
Gq

Activates
J-104129 Antagonizes

Phospholipase C
(PLC)

Activates
PIP2

Cleaves

IP3

DAG

Ca²⁺ Release

Protein Kinase C
(PKC)

Cellular Response
(e.g., Smooth Muscle Contraction)

Click to download full resolution via product page

Caption: Antagonistic action of J-104129 on the M3 muscarinic receptor signaling pathway.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for J-104129?

A1: J-104129 is a potent and selective antagonist of the M3 muscarinic acetylcholine receptor.

[1] By blocking this receptor, it inhibits the downstream signaling cascade that is typically

initiated by acetylcholine.

Q2: Can I dissolve J-104129 in aqueous solutions?

A2: J-104129 fumarate has low solubility in aqueous buffers. It is recommended to first prepare

a stock solution in an organic solvent like DMSO or ethanol and then dilute this stock solution

into the aqueous buffer for your experiment. Ensure the final concentration of the organic

solvent is compatible with your experimental system.

Q3: How should I store the J-104129 powder?

A3: The solid form of J-104129 fumarate should be stored at +4°C.[1]
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Q4: What is the selectivity profile of J-104129?

A4: J-104129 displays approximately 120-fold selectivity for the M3 receptor over the M2

receptor.[1]

Q5: What are the common applications of J-104129?

A5: Given its potent M3 antagonist activity, J-104129 is primarily used in research to study the

role of M3 receptors in various physiological processes, such as smooth muscle contraction,

particularly in the airways.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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